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Compound of Interest

Compound Name:
5-Hydrazinylbenzene-1,3-

dicarboxylic acid

Cat. No.: B044053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and potential synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic acid. The information is

intended for researchers, scientists, and professionals in the field of drug development and

materials science who are interested in utilizing this versatile chemical intermediate.

Molecular Structure and Chemical Identity
5-Hydrazinylbenzene-1,3-dicarboxylic acid, also known as 5-hydrazinoisophthalic acid, is an

aromatic compound featuring a benzene ring substituted with two carboxylic acid groups at

positions 1 and 3, and a hydrazinyl group at position 5. This trifunctional nature makes it a

valuable building block in organic synthesis.

The molecular structure of 5-Hydrazinylbenzene-1,3-dicarboxylic acid is presented below:
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Caption: 2D structure of 5-Hydrazinylbenzene-1,3-dicarboxylic acid.
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Physicochemical Properties
Quantitative experimental data for 5-Hydrazinylbenzene-1,3-dicarboxylic acid is not readily

available in the public domain. The following table summarizes its basic chemical identifiers.

Property Value Source

Molecular Formula C₈H₈N₂O₄ [PubChem][1]

Molecular Weight 196.16 g/mol [PubChem][1]

CAS Number 121385-69-1 [Molbase][2]

Synonyms 5-hydrazinoisophthalic acid [Benchchem][3]

Experimental Protocols
Synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic Acid
A detailed experimental protocol for the synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic
acid is not explicitly documented in readily accessible literature. However, based on

established chemical principles for the synthesis of similar compounds, a representative

synthetic route can be proposed. The most plausible method involves the nucleophilic aromatic

substitution of a halogenated precursor, such as 5-chloroisophthalic acid, with hydrazine

hydrate.[3]

Disclaimer: The following protocol is a representative, hypothetical procedure based on general

synthetic methodologies for analogous compounds and should be adapted and optimized

under appropriate laboratory conditions.

Reaction Scheme:
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Caption: Proposed synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic acid.

Materials:

5-Chloroisophthalic acid

Hydrazine hydrate (64-80% solution)

Ethanol, absolute

Hydrochloric acid, concentrated

Distilled water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 5-chloroisophthalic acid in absolute ethanol.
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Addition of Hydrazine Hydrate: To the stirred solution, add an excess of hydrazine hydrate

dropwise at room temperature.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Cooling and Precipitation: After the reaction is complete, cool the mixture to room

temperature. The product may precipitate out of the solution. If necessary, the mixture can

be further cooled in an ice bath to maximize precipitation.

Isolation of the Free Base (Optional): The solid product can be collected by vacuum filtration

and washed with cold ethanol.

Formation of the Hydrochloride Salt: For the preparation of the more stable hydrochloride

salt, the reaction mixture (or the isolated free base redissolved in ethanol) is acidified with

concentrated hydrochloric acid until the pH is acidic.

Crystallization and Purification: The resulting precipitate (the hydrochloride salt) is collected

by vacuum filtration, washed with cold ethanol, and can be further purified by recrystallization

from a suitable solvent system (e.g., ethanol/water).

Drying: The purified product is dried under vacuum to yield 5-hydrazinylbenzene-1,3-
dicarboxylic acid hydrochloride.

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 5-
Hydrazinylbenzene-1,3-dicarboxylic acid.
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Caption: Workflow for the synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic acid.

Molecular Characterization
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Detailed experimental spectroscopic data for 5-Hydrazinylbenzene-1,3-dicarboxylic acid is

not widely published. The following tables provide predicted spectroscopic characteristics

based on the known molecular structure. These predictions can guide the analysis of

experimentally obtained data.

Predicted Spectroscopic Data
¹H NMR Spectroscopy (in DMSO-d₆)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~13.0 - 12.0 Broad Singlet 2H
Carboxylic acid

protons (-COOH)

~8.0 - 7.5 Multiplet 3H Aromatic protons

~9.0 - 8.0 Broad Singlet 1H
-NH- proton of the

hydrazinyl group

~4.5 - 4.0 Broad Singlet 2H
-NH₂ protons of the

hydrazinyl group

¹³C NMR Spectroscopy (in DMSO-d₆)

Chemical Shift (ppm) Assignment

~168 - 165 Carboxylic acid carbons (-COOH)

~150 - 148
Aromatic carbon attached to the hydrazinyl

group

~135 - 130
Aromatic carbons attached to the carboxylic

acid groups

~120 - 110 Other aromatic carbons

FT-IR Spectroscopy (as KBr pellet)
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Wavenumber (cm⁻¹) Intensity Assignment

3400 - 3200 Medium, Broad
N-H stretching of the

hydrazinyl group

3300 - 2500 Strong, Broad
O-H stretching of the

carboxylic acid

~3100 - 3000 Weak Aromatic C-H stretching

~1710 - 1680 Strong
C=O stretching of the

carboxylic acid

~1620 - 1580 Medium
N-H bending and aromatic

C=C stretching

~1300 - 1200 Strong
C-O stretching and O-H

bending

Mass Spectrometry (Electron Ionization - EI)

m/z Value Interpretation

196 Molecular ion [M]⁺

179 Loss of NH₃

151 Loss of COOH

106 Loss of both COOH groups

Applications and Logical Relationships
5-Hydrazinylbenzene-1,3-dicarboxylic acid is a trifunctional molecule, making it a versatile

building block for the synthesis of more complex structures. Its carboxylic acid groups can

participate in esterification and amidation reactions, while the hydrazinyl group is a potent

nucleophile and can be used to form hydrazones and various heterocyclic systems.

The following diagram illustrates the potential synthetic utility of this compound as a precursor

to various classes of molecules.
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Caption: Synthetic potential of 5-Hydrazinylbenzene-1,3-dicarboxylic acid.

Due to the presence of both carboxylic acid and hydrazinyl functionalities, this molecule is a

prime candidate for the synthesis of:

Polymers: The dicarboxylic acid moiety allows for its use as a monomer in the production of

polyesters and polyamides.

Pharmaceutical Scaffolds: The hydrazinyl group is a key component in the synthesis of

various heterocyclic compounds, such as pyrazoles and pyridazines, which are common

scaffolds in medicinal chemistry. The formation of hydrazones is also a widely used strategy

in drug design.

Metal-Organic Frameworks (MOFs): As a dicarboxylic acid, it can act as an organic linker to

coordinate with metal ions, forming porous MOFs. The hydrazinyl group can introduce

additional functionality into the pores of these materials.[3]

Given the wide range of biological activities associated with hydrazide-hydrazone derivatives,

5-Hydrazinylbenzene-1,3-dicarboxylic acid represents a promising starting material for the

development of novel therapeutic agents.[4]

Safety and Handling
Specific safety and handling information for 5-Hydrazinylbenzene-1,3-dicarboxylic acid is not

readily available. However, based on the functional groups present, standard laboratory
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precautions should be taken. The compound should be handled in a well-ventilated fume hood,

and personal protective equipment (gloves, safety glasses, lab coat) should be worn. Avoid

inhalation of dust and contact with skin and eyes. For detailed safety information, refer to the

Safety Data Sheet (SDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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